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Compound of Interest

Compound Name: 2-APQC

Cat. No.: B264682

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 2-
APQC, a novel small-molecule activator of Sirtuin-3 (SIRT3). The information presented is
intended to support researchers and drug development professionals in designing and
conducting experiments with this compound.

Core Compound Information

2-APQC is a selective and orally active agonist of SIRT3, a critical mitochondrial deacetylase. It
has been identified as a promising therapeutic candidate for conditions such as heart failure by
mitigating myocardial hypertrophy and fibrosis through the regulation of mitochondrial
homeostasis.[1][2][3][4]

Quantitative Solubility Data

The solubility of 2-APQC has been determined in various solvents, with the highest solubility
observed in dimethyl sulfoxide (DMSQO). The compound is reported to be insoluble in water and
ethanol.[5] It is crucial to use fresh, anhydrous DMSO for achieving maximum solubility, as the
presence of moisture can significantly impact the results.[5]
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Molar
Solvent/Vehicle Solubility Concentration Source
(approx.)
Dimethyl Sulfoxide )
81 mg/mL 199.76 mM Selleck Chemicals[5]
(DMSO)
Dimethyl Sulfoxide MedChemExpress[1]
50 mg/mL 123.31 mM

(DMSO) [6]
10% DMSO, 40%
PEG300, 5% Tween- > 2.5 mg/mL >6.17 mM MedChemExpress|[6]
80, 45% saline
10% DMSO, 90%
(20% SBE-B-CD in > 2.5 mg/mL >6.17 mM MedChemExpress|[6]
saline)
10% DMSO, 90%

) = 2.5 mg/mL >6.17 mM MedChemExpress|[6]
corn olil
Water Insoluble - Selleck Chemicals[5]
Ethanol Insoluble - Selleck Chemicals[5]

Stability and Storage Recommendations

Proper storage of 2-APQC is essential to maintain its integrity and activity. The following table

summarizes the recommended storage conditions for both the solid compound and solutions.
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Form Storage Duration Source
Temperature

Solid Powder -20°C 3years Selleck Chemicals[5]
Solid Powder -20°C 12 months ProbeChem([7]

Solid Powder 4°C 6 months ProbeChem[7]

In Solvent -80°C 1 year Selleck Chemicals[5]
In Solvent -20°C 1 month Selleck Chemicals[5]
In Solvent -80°C 6 months ProbeChem[7]

In Solvent -20°C 6 months ProbeChem[7]

To prevent degradation from repeated freeze-thaw cycles, it is recommended to aliquot stock
solutions before storage.[5]

Experimental Protocols

Detailed experimental protocols for determining the solubility and stability of 2-APQC are not
extensively published. However, the methodologies for its use in in vitro and in vivo studies
provide insights into its handling and preparation.

In Vitro Solution Preparation

For cellular assays, 2-APQC is typically dissolved in DMSO to create a stock solution. For
example, a 20 mM stock solution in DMSO is prepared and then further diluted in the
appropriate cell culture medium to achieve the desired final concentrations (e.g., 1, 10, 100
MM).[1] It is noted that ultrasonic assistance may be needed to fully dissolve the compound in
DMSO.[1][6]

In Vivo Formulation Preparation

For oral administration in animal models, 2-APQC can be formulated in a vehicle consisting of
10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[6] The components are added
sequentially to ensure proper dissolution.[6] Alternative formulations using SBE-3-CD or corn
oil as the vehicle have also been reported.[6]
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Signaling Pathways and Mechanism of Action

2-APQC exerts its biological effects primarily through the activation of SIRT3. This leads to the
deacetylation of downstream mitochondrial protein targets, influencing several signaling
pathways implicated in cellular stress, metabolism, and survival.

Activates SIRT3 Activation Promotes Mitochondrial l?roteln Leads to MitochondiallE oMo asiS
Deacetylation

2-APQC
Activates
SIRT3
Inhibits Inhibits  [Inhibits Activates Activates
Inhibition of Pro<hypertrophic and Pro-fibrotic Pathways Activation of Protective Pathways
mTOR/p70S6K SIRT3-PYCR1 Axis AMPK-Parkin Axis
ﬁ:ﬁgﬁ?;gg{ ;g%ﬁzgw‘:g:ﬁgim Neviates Myocardial Hypertrophy and Fibrosis
Mitochondrial_Metabolism_and_ROS_Inhibition Alleviation_of_Hypertrophy_and_Fibrosis
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Induce Heart Failure Model

(e.g., Isoproterenol administration)

Divide into Treatment Groups:
- Vehicle Control
- 2-APQC

Administer 2-APQC or Vehicle
(e.g., Oral Gavage)

Monitor Cardiac Function
(e.g., Echocardiography)

Collect Heart Tissue for Analysis

Analyze for:
- Hypertrophy Markers
- Fibrosis Markers
- Signaling Pathway Activation

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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